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Get Quote

Test Parameter

USP Compendial Requirement

Analytical Technique

Chemical Structure

Molecular Weight

Potency

Identification

Specific Rotation

pH

Water Content

Related Substance
(Lincomycin B)

Monohydrate, monohydrochloride salt of
Lincomycin [1]

461.01 (for monohydrate hydrochloride form)
[1]

Not less than 790 pug of lincomycin
(C18H34N206S) per mg [2]

Meets requirements [2]

Between +135° and +150° [2]

Between 3.0 and 5.5 (in a 1 in 10 solution) [2]
Between 3.0% and 6.0% [2]

Area of Lincomycin B peak is not greater than

5.0% of the sum of Lincomycin and Lincomycin
B peaks [2]

Infrared Absorption [2]

Polarimetry [2]

Potentiometry [2]

Karl Fischer Titration
(Method 1) [2]

Liquid Chromatography
(HPLC) [2]
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Test Parameter USP Compendial Requirement Analytical Technique

Assay Quantification of lincomycin content [2] Reversed-Phase HPLC with
UV detection at 210 nm [2]

Detailed Experimental Protocol: USP Assay Method

The USP details a specific reversed-phase High-Performance Liquid Chromatography (HPLC) method for

the assay, which is a core quantitative test [2].

e Mobile Phase Preparation: A mixture of water, acetonitrile, and methanol (780:150:150). The water is
first adjusted to pH 6.0 using phosphoric acid and ammonium hydroxide. The mobile phase must be
filtered and degassed before use [2].

e Standard and Assay Preparation: A reference standard and the test sample are accurately weighed
and dissolved in the mobile phase to obtain solutions with a known concentration of about 1.2 mg/mL.
Sonication may be used to aid dissolution [2].

e Chromatographic System: The analysis uses an HPLC system with the following parameters [2]:

o Detector: Ultraviolet (UV) at 210 nm

o Column: 4.6-mm x 25-cm column that contains 5-um packing L7 (typically a base-deactivated
silica column, e.g., C8 or C18)

o Column Temperature: 46 °C

o Flow Rate: About 1 mL per minute

e System Suitability Requirements: Before the analysis, the system must meet specific criteria to

ensure it is working correctly [2]:
o Tailing Factor: Not more than 1.3 for the main lincomycin peak.
o Theoretical Plates: Not less than 4000 for the main lincomycin peak.
o Relative Standard Deviation: Not more than 2.0% for replicate injections of the standard.

The workflow below illustrates the key stages of this quality control process:
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Prepare Mobile Phase
(Water, Acetonitrile, Methanol)
Adjust to pH 6.0

Prepare Standard and
Sample Solutions

Set Up HPLC System
Column: L7, 5pm, 46°C
Detector: UV 210 nm

Run System Suitability
Check Tailing Factor,
Theoretical Plates, RSD

Inject Samples
and Record Chromatograms

Calculate Potency
and Check Impurities

Click to download full resolution via product page
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Reference Standards and Additional Context

e Reference Standards: For the tests described above, official compendial Reference Standards are
required. These are highly characterized materials with a defined potency, used to calibrate
instruments and validate methods [3] [4] [5].

o Primary Standards: Supplied directly by pharmacopeial bodies like the USP. They are the
ultimate source of traceability for compendial methods [4].

o Secondary Standards: Qualified against a primary standard. They provide a convenient and
cost-effective alternative for routine quality control testing in laboratories [3] [5].

e Scope of Standards: It is important to note that these reference materials are intended for use in
guality control tests and assays. They are not meant for administration to humans or animals [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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